5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile

• IUPAC Name: 5-amino-4-methyl-1-phenylpyrazole-3-carbonitrile
• InChI: InChI=1S/C11H10N4/c1-8-10(7-12)14-15(11(8)13)9-5-3-2-4-6-9/h2-6H,13H2,1H3
• InChI Key: MFYSVJXHJBSJPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C#N)C2=CC=CC=C2)N
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol

Description

5-Amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile belongs to a family of 5-aminopyrazole derivatives, which are bioactive agents. They find a wide range of applications in the pharmaceutical and agrochemical industries.

Synthesis Analysis

The synthesis of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system.

Molecular Structure Analysis

The molecular structure of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

5-Amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield 5-(2-hydroxy-5-methylbenzoyl)-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine and 2-methoxy-6-methyl-3-(3-methyl-1-phenylpyrazol-5-ylaminomethylene)chroman-4-one.

Scientific Research Applications

Pharmaceutical Applications

5-Amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is a bioactive agent that finds applications in the pharmaceutical industry. It serves as a starting material for the synthesis of various heterocycles, which are important in drug development. .

Organic Synthesis

As a versatile synthetic building block, 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is employed in the synthesis of complex organic molecules. , which have various applications ranging from medicinal chemistry to material science.

Molecular Simulation

This compound has been involved in molecular simulation studies to justify its potent in vitro activity against diseases like leishmaniasis and malaria. .

Catalysis

Researchers have developed protocols using this compound in catalysis. .

Intermediate Synthesis

5-Amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is also an intermediate in the preparation of other valuable chemicals. .

Safety and Hazards

5-Amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is harmful if swallowed, in contact with skin, and if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. Therefore, the future directions of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile could involve further exploration of its potential applications in the pharmaceutical and agrochemical industries.